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Introduction
In the rigorous and high-stakes environments of aerospace and defense, ensuring that a

technology is ready for manufacturing is as critical as the innovation itself. Manufacturing

Readiness Levels (MRLs) provide a standardized framework for assessing the maturity of a

technology from a manufacturing perspective. This document focuses on MRL 5, a pivotal

stage that signifies a project's transition from a laboratory setting to a more production-relevant

environment.

MRL 5 is defined as the capability to produce prototype components in a production-relevant

environment.[1][2] Achieving this level indicates that the initial manufacturing risks have been

identified and addressed, and the project is on a viable path toward efficient and reliable

production. These application notes provide a detailed overview of the criteria, protocols, and

practical application of MRL 5 for professionals in the aerospace and defense sectors.

MRL 5 Assessment Criteria
The assessment for MRL 5 is a comprehensive evaluation across several key areas of

manufacturing, known as "threads." A project must meet the specific criteria within each thread

to be designated as MRL 5. The following tables summarize the core requirements for

achieving this readiness level.
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Table 1: MRL 5 Criteria for Technology and Industrial
Base

Thread Sub-Thread MRL 5 Criteria

Technology & Industrial Base Technology Maturity

The technology should be

assessed at a Technology

Readiness Level (TRL) of 5.

Manufacturing Technology

Development

Manufacturing technology

development efforts have been

initiated or are ongoing.

Industrial Base

The industrial base has been

assessed to identify potential

manufacturing sources.

Table 2: MRL 5 Criteria for Design
Thread Sub-Thread MRL 5 Criteria

Design Design Maturity

The design is mature enough

to support the production of

prototype components.

Producibility assessments of

key technologies and

components are ongoing.

Producibility

Producibility assessments of

design concepts have been

completed.

Table 3: MRL 5 Criteria for Cost and Funding
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Thread Sub-Thread MRL 5 Criteria

Cost & Funding Production Cost Knowledge

A cost model has been

constructed to assess

projected manufacturing costs.

Manufacturing Investment

Budget

Potential investments required

for manufacturing have been

identified.

Table 4: MRL 5 Criteria for Materials
Thread Sub-Thread MRL 5 Criteria

Materials Material Maturity

Materials have been

characterized for

manufacturability and

availability, but further

evaluation is required.

Material Availability & Supply

Chain

Long-lead and key supply

chain elements have been

identified.

Table 5: MRL 5 Criteria for Process Capability & Control
Thread Sub-Thread MRL 5 Criteria

Process Capability & Control
Manufacturing Process

Maturity

Many manufacturing

processes and procedures are

still in development, but initial

validation on prototype

components has begun.

Process Yields & Rates
Target yields and production

rates have been established.

Table 6: MRL 5 Criteria for Quality Management
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Thread Sub-Thread MRL 5 Criteria

Quality Quality Management

A quality management system

is in place to oversee the

production of prototype

components.

Table 7: MRL 5 Criteria for Manufacturing Workforce
Thread Sub-Thread MRL 5 Criteria

Manufacturing Workforce Personnel Skills

Personnel skills required for

prototype production have

been demonstrated in a

production-relevant

environment.

Table 8: MRL 5 Criteria for Facilities
Thread Sub-Thread MRL 5 Criteria

Facilities Facilities

Special tooling, facilities, and

material handling needs have

been identified.

Table 9: MRL 5 Criteria for Manufacturing Management
Thread Sub-Thread MRL 5 Criteria

Manufacturing Management
Manufacturing Strategy & Risk

Management

A manufacturing strategy has

been refined and integrated

with the overall risk

management plan.

Experimental Protocols: MRL 5 Assessment
Methodology
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The assessment to determine if a project has achieved MRL 5 should be a structured and

evidence-based process. The following protocol outlines the key steps for conducting an MRL 5

assessment.

Objective: To verify that the manufacturing readiness of a specific component or subsystem has

reached MRL 5, demonstrating the capability to produce prototypes in a production-relevant

environment.

Personnel: The assessment team should consist of subject matter experts in manufacturing

engineering, quality assurance, supply chain management, and the specific technology

domain.

Materials:

MRL 5 criteria checklist (based on the tables above).

All relevant project documentation (e.g., design documents, manufacturing process

descriptions, cost models, risk management plans).

Access to the prototype manufacturing facility and key personnel.

Procedure:

Documentation Review: The assessment team will conduct a thorough review of all project

documentation to find initial evidence of compliance with MRL 5 criteria.

Facility Walk-through and Observation: The team will visit the site where prototype

components are being manufactured to observe the processes, tooling, and personnel in the

production-relevant environment.

Interviews with Key Personnel: The team will interview project managers, engineers, and

technicians to gain deeper insights into the manufacturing processes, challenges, and risk

mitigation strategies.

Evidence Collection: For each criterion, the team will collect and document objective

evidence of compliance. This can include test reports, process validation data, supplier

qualification documents, and cost analyses.
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Scoring and Gap Analysis: Each sub-thread is scored based on the level of compliance. Any

criteria that are not met are identified as gaps.

Reporting and Recommendations: A formal report is generated that summarizes the findings,

assigns an overall MRL score, and provides recommendations for addressing any identified

gaps to achieve a full MRL 5 status.

Visualizing the MRL 5 Assessment Workflow
The following diagrams illustrate the logical flow and key relationships within the MRL 5

assessment process.
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Caption: MRL 5 Assessment Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1193112?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Manufacturing Readiness

Supporting Infrastructure

Management & Oversight

MRL 5 Achieved

Design

Process Capability

Materials

Industrial Base Workforce Facilities

Cost & Funding Quality

Manufacturing Management

Click to download full resolution via product page

Caption: Interrelationship of MRL 5 Threads

Case Study: Application of MRL 5 to a Composite
Aircraft Wing Rib
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Component: A lightweight, high-strength composite wing rib for a next-generation unmanned

aerial vehicle (UAV).

Objective: To achieve MRL 5 for the manufacturing process of the composite wing rib.

MRL 5 Application and Assessment Findings:

Technology and Industrial Base: The carbon fiber pre-preg material was at TRL 5. A

ManTech program was initiated to refine the automated fiber placement (AFP) process. A

survey of potential suppliers for the pre-preg material was completed.

Design: The design of the wing rib was stable enough for prototyping. Producibility analysis

using digital twin simulations was conducted to optimize the AFP layup path and reduce

material waste.

Cost and Funding: A detailed cost model was developed, including material costs, labor, and

tooling amortization. Funding was secured for the procurement of a lab-scale AFP machine.

Materials: The specific carbon fiber pre-preg was characterized for its handling and curing

properties. Key suppliers were identified, but long-lead time for the material was noted as a

risk.

Process Capability and Control: The AFP process was demonstrated on several prototype

ribs in a production-relevant lab environment. However, process parameters were still being

optimized to improve consistency.

Quality: An initial quality inspection plan was developed, including non-destructive testing

(NDT) procedures for the finished prototypes.

Manufacturing Workforce: Technicians were trained on the operation of the lab-scale AFP

machine and NDT equipment.

Facilities: A dedicated area in the manufacturing facility was set up with the necessary

climate control for composite layup. Special tooling for holding the rib during layup and

curing was designed and fabricated.
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Manufacturing Management: The manufacturing plan was updated to include the AFP

process. A risk mitigation plan was developed to address the long-lead time of the pre-preg

material.

Conclusion of the MRL 5 Assessment: The project was deemed to have achieved MRL 5. While

several manufacturing processes were still under development, the capability to produce

prototype components in a production-relevant environment was successfully demonstrated.

The assessment identified key risks that needed to be addressed before proceeding to MRL 6.

Conclusion
Achieving MRL 5 is a critical milestone in any aerospace and defense project. It signifies that

the manufacturing processes are maturing alongside the technology, and that the project is on

a solid footing to transition to more advanced stages of production readiness. By diligently

applying the criteria and protocols outlined in these notes, researchers, scientists, and project

managers can effectively navigate the complexities of manufacturing maturation and increase

the probability of program success.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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